Cas no 1174887-49-0 (6-chloro-9-ethyl-8-methyl-9H-Purine)

• Product Name: 6-chloro-9-ethyl-8-methyl-9H-Purine
• CAS No: 1174887-49-0
• MF: C₈H₉ClN₄
• MW: 196.63685965538
• CID: 1100597
• PubChem ID: 90158333
• Update Time: 2025-04-20

6-chloro-9-ethyl-8-methyl-9H-Purine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-9-ethyl-8-methyl-9H-Purine
• 1174887-49-0
• AMY21237
• SCHEMBL15719155

• Inchi： 1S/C8H9ClN4/c1-3-13-5(2)12-6-7(9)10-4-11-8(6)13/h4H,3H2,1-2H3
• InChI Key： MHGFRRCKBUUXGV-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)N(C(C)=N2)CC

Computed Properties

• Exact Mass: 196.0515740g/mol
• Monoisotopic Mass: 196.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.6Ų